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Compound Name: Panaxytriol

Cat. No.: B031408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Panaxytriol, a naturally occurring polyacetylenic alcohol isolated from the roots of Panax

ginseng, has demonstrated significant cytotoxic effects against various cancer cell lines. Its

potential as an anti-cancer agent stems from its ability to induce cell cycle arrest and apoptosis

through multiple signaling pathways. These application notes provide a comprehensive

overview of cell-based assays for screening the cytotoxicity of Panaxytriol, including detailed

protocols and data presentation guidelines.

Panaxytriol's cytotoxic mechanism involves the inhibition of mitochondrial respiration, leading

to a depletion of cellular ATP. Furthermore, it has been shown to induce G2/M phase cell cycle

arrest in tumor cells. Understanding the underlying molecular pathways is crucial for the

development of Panaxytriol and its analogs as potential cancer therapeutics.

Data Presentation: Panaxytriol Cytotoxicity
The cytotoxic activity of Panaxytriol is commonly quantified by its half-maximal inhibitory

concentration (IC50), which represents the concentration of the compound required to inhibit

the growth of 50% of a cell population. These values can vary depending on the cell line and

the assay conditions.

Table 1: IC50 Values of Panaxytriol in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 (µg/mL) IC50 (µM) Reference

P388D1
Mouse

Lymphoma
3.1 ~11.6

A2780
Human Ovarian

Carcinoma

Not explicitly

stated in µg/mL
< 50

SKOV3
Human Ovarian

Carcinoma

Not explicitly

stated in µg/mL
< 50

Note: The molecular weight of Panaxytriol is approximately 268.38 g/mol . Conversion from

µg/mL to µM is calculated as: µM = (µg/mL) / (molecular weight) * 1000.

Table 2: Effect of Panaxytriol on Cell Cycle Distribution of P388D1 Mouse Lymphoma Cells

| Treatment | Duration (hours) | %

To cite this document: BenchChem. [Application Notes and Protocols for Panaxytriol Cell-
Based Cytotoxicity Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031408#panaxytriol-cell-based-assay-for-cytotoxicity-
screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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